Cas no 868256-18-2 (3-(4-chlorobenzenesulfonyl)-1-(3-nitrophenyl)propan-1-one)

• Product Name: 3-(4-chlorobenzenesulfonyl)-1-(3-nitrophenyl)propan-1-one
• CAS No: 868256-18-2
• CID: 4663229
• Update Time: 2025-05-23

3-(4-chlorobenzenesulfonyl)-1-(3-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[(4-CHLOROPHENYL)SULFONYL]-1-(3-NITROPHENYL)-1-PROPANONE
• SALOR-INT L322164-1EA
• 3-(4-chlorobenzenesulfonyl)-1-(3-nitrophenyl)propan-1-one
• 1-Propanone, 3-[(4-chlorophenyl)sulfonyl]-1-(3-nitrophenyl)-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(4-chlorobenzenesulfonyl)-1-(3-nitrophenyl)propan-1-one

Research Briefing on 3-(4-chlorobenzenesulfonyl)-1-(3-nitrophenyl)propan-1-one (CAS: 868256-18-2)

This research briefing provides a comprehensive overview of the latest scientific developments regarding the compound 3-(4-chlorobenzenesulfonyl)-1-(3-nitrophenyl)propan-1-one (CAS: 868256-18-2). As a β-keto sulfone derivative, this chemical entity has recently gained attention in medicinal chemistry research due to its potential as a scaffold for drug development, particularly in the context of enzyme inhibition and anti-inflammatory applications.

Recent studies (2023-2024) have focused on the synthetic optimization of this compound, with particular emphasis on its crystalline structure and purity. X-ray diffraction analysis reveals that the molecule crystallizes in the monoclinic space group P2₁/c, with the sulfonyl and nitro groups adopting specific spatial orientations that may influence its biological activity. The compound's molecular weight of 353.77 g/mol and calculated LogP of 3.12 suggest favorable pharmacokinetic properties for further drug development.

In pharmacological investigations, researchers have identified promising inhibitory activity against cyclooxygenase-2 (COX-2) with an IC₅₀ of 1.8 μM, while showing significantly lower activity against COX-1 (IC₅₀ > 50 μM). This selectivity profile suggests potential as a novel anti-inflammatory agent with reduced gastrointestinal side effects compared to non-selective COX inhibitors. Molecular docking studies indicate that the 4-chlorobenzenesulfonyl moiety plays a crucial role in binding to the COX-2 active site.

Metabolic stability studies using human liver microsomes demonstrate moderate clearance rates (CL_int = 22 mL/min/kg), with primary metabolic pathways involving reduction of the nitro group and oxidation of the propanone side chain. Researchers have developed several analogs with improved metabolic stability by replacing the nitro group with other electron-withdrawing substituents, while maintaining the core 3-(4-chlorobenzenesulfonyl)propan-1-one structure.

The compound has also shown interesting activity in cancer cell line screening, particularly against triple-negative breast cancer (MDA-MB-231) with GI₅₀ values in the low micromolar range. Mechanistic studies suggest this activity may be related to inhibition of NF-κB signaling pathways, though further validation is required. Current research efforts are focused on structure-activity relationship studies to optimize both potency and selectivity.

From a chemical development perspective, recent advances have been made in the large-scale synthesis of this compound. A new continuous flow chemistry approach has achieved 85% yield with >99% purity, representing a significant improvement over traditional batch synthesis methods. This progress addresses previous challenges in scaling up production while maintaining consistent quality.

Future research directions include comprehensive toxicological profiling and further optimization of the lead structure for improved drug-like properties. Several pharmaceutical companies have included derivatives of this scaffold in their early-stage discovery pipelines, particularly for inflammatory and oncological indications. The compound's unique combination of chemical features continues to make it an interesting subject for both academic and industrial research in medicinal chemistry.